Spiro[piperidine-4,4'-pyrido[2,3-d][1,3]oxazin]-2'(1'H)-one

• IUPAC Name: spiro[1H-pyrido[2,3-d][1,3]oxazine-4,4'-piperidine]-2-one
• InChI: InChI=1S/C11H13N3O2/c15-10-14-9-8(2-1-5-13-9)11(16-10)3-6-12-7-4-11/h1-2,5,12H,3-4,6-7H2,(H,13,14,15)
• InChI Key: HNGKYJPFWVQZSF-UHFFFAOYSA-N
• Canonical SMILES: C1CNCCC12C3=C(NC(=O)O2)N=CC=C3
• Molecular Formula: C11H13N3O2
• DSSTOX Substance ID: DTXSID90718288
• Molecular Weight: 219.24 g/mol
• CAS RN: 753440-87-8

Description

Spiro[piperidine-4,4’-pyrido[2,3-d][1,3]oxazin]-2’(1’H)-one is a chemical compound with the molecular formula C11H13N3O2. It is a key building block in many biologically active compounds.

Synthesis Analysis

The synthesis of Spiro[piperidine-4,4’-pyrido[2,3-d][1,3]oxazin]-2’(1’H)-one, as reported in the literature, is low-yielding. More detailed information about the synthesis process was not found in the available resources.

Physical And Chemical Properties Analysis

Spiro[piperidine-4,4’-pyrido[2,3-d][1,3]oxazin]-2’(1’H)-one has a molecular weight of 255.7. It is a solid at room temperature and should be stored in an inert atmosphere.

Scientific Research Applications

Synthesis and Structural Analysis

• Kilogram-Scale Synthesis : Spiro[piperidine-4,4'-pyrido[2,3-d][1,3]oxazin]-2'(1'H)-one is a key building block in many biologically active compounds. A novel, high-yielding process for its synthesis on a kilogram scale has been developed, producing the compound with over 99% purity and 77% overall yield (Mowrey et al., 2018).

• Crystal Structure and Photochromism : A derivative of this compound, characterized by X-ray diffraction, exhibits excellent photochromism properties in various solvents, indicating its potential in photochromic applications (Li et al., 2015).

Therapeutic Applications

• Plasma Kallikrein Inhibitors : Derivatives of this compound act as selective plasma kallikrein inhibitors, potentially beneficial in treating diseases like hereditary angioedema, diabetic macular edema, and retinal vein occlusion (Abdel-Magid, 2023).

• Antimycobacterial Properties : Certain spiro-piperidin-4-ones synthesized through 1,3-dipolar cycloaddition have shown significant in vitro and in vivo activity against Mycobacterium tuberculosis, suggesting their use in tuberculosis treatment (Kumar et al., 2008).

Chemical Synthesis

• Diastereoselective Syntheses : A strategy for synthesizing spiro[indoline-3,4'-pyridin]-2-yl)carbamates via AgOTf/Ph3P-catalyzed tandem cyclizations, indicating its use in the efficient creation of complex molecular structures (Liang et al., 2020).

• Ultrasound-Assisted Synthesis : An efficient one-pot synthesis of spiro[indoline-3,4'-pyrano[2,3-c]pyrazole] derivatives using ultrasound irradiation, demonstrating an innovative approach to chemical synthesis (Zou et al., 2012).

Pharmacological Research

• c-Met/ALK Inhibitors : Novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones have been identified as potent and selective c-Met/ALK dual inhibitors, highlighting their potential in cancer therapy (Li et al., 2013).

Safety And Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H317) and eye irritation (H319). Precautionary measures include avoiding exposure (P280) and rinsing cautiously with water in case of eye contact (P305+P351+P338).

Future Directions

The future directions for the research and application of Spiro[piperidine-4,4’-pyrido[2,3-d][1,3]oxazin]-2’(1’H)-one are not specified in the available resources. Given its role as a key building block in many biologically active compounds, it may have potential applications in pharmaceutical research and development.